Cas no 1805575-76-1 (2-Bromo-3-chloro-6-fluorobenzoic acid)

• Product Name: 2-Bromo-3-chloro-6-fluorobenzoic acid
• CAS No: 1805575-76-1
• MF: C₇H₃BrClFO₂
• MW: 253.452924013138
• CID: 4618545
• PubChem ID: 117386864
• Update Time: 2025-10-22

2-Bromo-3-chloro-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• PS-10142
• 2-Bromo-3-chloro-6-fluorobenzoic acid
• 1805575-76-1
• Z2044785986
• EN300-6733029
• MFCD28141929
• AKOS027377591
• AT34402
• 2-Bromo-3-chloro-6-fluorobenzoicacid
• CS-0196047
• FT-0700888

• Inchi： 1S/C7H3BrClFO2/c8-6-3(9)1-2-4(10)5(6)7(11)12/h1-2H,(H,11,12)
• InChI Key： UQHJOINDFUKSMZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C(=O)O)F)Cl

Computed Properties

• Exact Mass: 251.89890g/mol
• Monoisotopic Mass: 251.89890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-Bromo-3-chloro-6-fluorobenzoic acid

2-Bromo-3-chloro-6-fluorobenzoic acid (CAS No. 1805575-76-1)

2-Bromo-3-chloro-6-fluorobenzoic acid (CAS No. 1805575-76-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, material science, and environmental chemistry. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with bromine, chlorine, and fluorine atoms at specific positions. The presence of these halogen substituents imparts distinct chemical and physical properties to the molecule, making it a valuable component in various research and industrial applications.

The benzoic acid moiety serves as the foundational structure of this compound, while the bromo, chloro, and fluoro substituents contribute to its reactivity, stability, and solubility. Recent studies have highlighted the importance of such halogen-substituted aromatic compounds in drug design, particularly in the development of novel antibiotics and anticancer agents. For instance, researchers have explored the potential of 2-bromo-3-chloro-6-fluorobenzoic acid as a precursor for synthesizing bioactive molecules with enhanced pharmacokinetic profiles.

One of the most notable advancements involving this compound is its role in the synthesis of halogenated aromatic polymers. These polymers exhibit exceptional thermal stability and mechanical strength, making them ideal candidates for high-performance materials in aerospace and electronics industries. The incorporation of bromine, chlorine, and fluorine atoms into the polymer backbone not only enhances their physical properties but also improves their resistance to UV degradation.

In addition to its industrial applications, 2-bromo-3-chloro-6-fluorobenzoic acid has been extensively studied for its environmental impact. Recent research has focused on understanding its degradation pathways under various environmental conditions, such as soil microbiota and aquatic ecosystems. These studies aim to assess its potential risks to ecosystems and develop strategies for mitigating any adverse effects.

The synthesis of 2-bromo-3-chloro-6-fluorobenzoic acid typically involves multi-step organic reactions, including Friedel-Crafts halogenation, nucleophilic substitution, and oxidation processes. The precise control of reaction conditions is crucial to achieve high yields and ensure the desired stereochemistry of the product. Advanced techniques such as microwave-assisted synthesis and continuous-flow reactors have been employed to optimize the production process, making it more efficient and scalable.

Another emerging area of research involving this compound is its application in bioanalytical chemistry. Scientists have developed novel assays using 2-bromo-3-chloro-6-fluorobenzoic acid as a probe for detecting specific biomolecules in complex biological samples. These assays leverage the unique spectroscopic properties of the compound to achieve high sensitivity and specificity, making them valuable tools in diagnostics and drug discovery.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 2-bromo-3-chloro-6-fluorobenzoic acid with unprecedented accuracy. By employing density functional theory (DFT) calculations, scientists can design more efficient synthetic routes and predict the behavior of this compound in various chemical reactions.

In conclusion, 2-bromo-3-chloro-6-fluorobenzoic acid (CAS No. 1805575-76-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis techniques and computational modeling, positions it as a key player in future innovations within pharmaceuticals, materials science, and environmental chemistry.